Titanium
Cat. No. B088626
Key on ui cas rn:
14067-04-0
M. Wt: 47.867 g/mol
InChI Key: RTAQQCXQSZGOHL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07741514B2
Procedure details
In a 500-ml titanium autoclave, 15.36 g (0.113 mol) of p-toluic acid, 0.232 g (1.13 mmol) of N-acetoxyphthalimide, 0.112 g (0.45 mmol) of cobalt(II) acetate tetrahydrate, 0.277 g (1.13 mmol) of manganese(II) acetate tetrahydrate and 107 g of acetic acid were placed, the resulting mixture was stirred at 170° C. in an atmosphere of a mixture of oxygen and nitrogen gases (1:1) [4 MPa (gauge pressure)] for 1 hour and thereby yielded terephthalic acid in a yield of 74.4% with a conversion from p-toluic acid of 77.5%. A small amount of 4-carboxybenzaldehyde was by-produced.
Yield
74.4%
Identifiers
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REACTION_CXSMILES
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CC1C=CC(C(O)=O)=CC=1.C(ON1C(=O)C2=CC=CC=C2C1=O)(=O)C.O=O.[C:28](O)(=[O:38])[C:29]1[CH:37]=[CH:36][C:32]([C:33]([OH:35])=[O:34])=[CH:31][CH:30]=1>[Ti].O.O.O.O.C([O-])(=O)C.[Co+2].C([O-])(=O)C.O.O.O.O.C([O-])(=O)C.[Mn+2].C([O-])(=O)C.C(O)(=O)C>[C:33]([C:32]1[CH:36]=[CH:37][C:29]([CH:28]=[O:38])=[CH:30][CH:31]=1)([OH:35])=[O:34] |f:5.6.7.8.9.10.11,12.13.14.15.16.17.18|
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Inputs
Step One
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Name
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|
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Quantity
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15.36 g
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Type
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reactant
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Smiles
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CC=1C=CC(=CC1)C(=O)O
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Step Two
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Name
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|
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Quantity
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0.232 g
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Type
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reactant
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Smiles
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C(C)(=O)ON1C(C=2C(C1=O)=CC=CC2)=O
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Step Three
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
|
O=O
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Step Four
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
|
C(C1=CC=C(C(=O)O)C=C1)(=O)O
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Step Five
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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CC=1C=CC(=CC1)C(=O)O
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Step Six
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Name
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Quantity
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0 (± 1) mol
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Type
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catalyst
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Smiles
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[Ti]
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Step Seven
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Name
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Quantity
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0.112 g
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Type
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catalyst
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Smiles
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O.O.O.O.C(C)(=O)[O-].[Co+2].C(C)(=O)[O-]
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Step Eight
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Name
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Quantity
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0.277 g
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Type
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catalyst
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Smiles
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O.O.O.O.C(C)(=O)[O-].[Mn+2].C(C)(=O)[O-]
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Step Nine
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Name
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Quantity
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107 g
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Type
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solvent
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Smiles
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C(C)(=O)O
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Outcomes
Product
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Name
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Type
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product
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Smiles
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C(=O)(O)C1=CC=C(C=O)C=C1
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Measurements
| Type | Value | Analysis |
|---|---|---|
| YIELD: PERCENTYIELD | 74.4% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
